Cas no 1021265-38-2 (4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 1021265-38-2
• MF: C₂₀H₁₆N₄O₃S
• MW: 392.431042671204
• CID: 5383109
• Update Time: 2025-07-15

4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1,3-Benzodioxol-5-yl)-2-thiazolyl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole
• 4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

• Inchi： 1S/C20H16N4O3S/c1-12-19(22-23-24(12)15-5-3-4-6-16(15)25-2)20-21-14(10-28-20)13-7-8-17-18(9-13)27-11-26-17/h3-10H,11H2,1-2H3
• InChI Key： UNWKHHKGDSVTDQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2OC)C(C)=C(C2=NC(C3=CC=C4OCOC4=C3)=CS2)N=N1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.0±65.0 °C(Predicted)
• pka: -0.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole

The compound 4-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole, with CAS No. 1021265-38-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials.

The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including a benzodioxole group and a thiazole ring system. These structural features contribute to its unique chemical properties and reactivity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological activities and enhancing the stability of materials.

One of the most promising applications of this compound lies in its potential as a drug candidate. Researchers have explored its ability to interact with various biological targets, such as enzymes and receptors, which are critical in disease pathways. For instance, studies have shown that the benzodioxole moiety can act as a bioisostere for certain pharmacophores, potentially enhancing bioavailability and reducing toxicity.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The presence of the thiazole ring system makes it a candidate for use in advanced polymers and electronic materials. Recent advancements in polymer chemistry have demonstrated that such heterocyclic compounds can significantly improve the mechanical and electrical properties of materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent incorporation of the thiazole moiety via cyclization reactions.

From an environmental perspective, understanding the fate and behavior of this compound in various ecosystems is crucial for ensuring sustainable practices. Studies have shown that while the compound exhibits high stability under standard conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity.

In conclusion, the compound CAS No 1021265 38 2 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and unique properties make it a valuable tool for advancing both medicinal chemistry and materials science research.